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Compound of Interest

Compound Name: 3,4,5-Trimethylheptane

Cat. No.: B1607198

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the industrial sources, suppliers, and key
technical data for 3,4,5-trimethylheptane. The information is intended for professionals in
research, development, and manufacturing who require this branched alkane for their
applications.

Introduction to 3,4,5-Trimethylheptane

3,4,5-Trimethylheptane is a saturated, branched-chain alkane with the molecular formula
CioH22. It is a colorless liquid at room temperature and is characterized by its intricate
structure, which includes three chiral centers, leading to the possibility of multiple
stereoisomers. This compound is of interest in various fields, including its use as a reference
compound in gas chromatography and mass spectrometry, as a component in specialty fuels,
and potentially as a solvent for hydrophobic drugs in pharmaceutical formulations.[1] Its well-
defined structure and physical properties make it a valuable molecule for research and
industrial applications.

Industrial Scale Suppliers

Identifying reliable industrial-scale suppliers is crucial for the seamless transition from research
and development to commercial production. The following companies have been identified as
potential suppliers of 3,4,5-trimethylheptane, with indications of bulk or custom synthesis
capabilities.
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Supplier

Profile

Stated Capabilities for
3,4,5-Trimethylheptane

Finetech Industry Limited

A company specializing in the
development, manufacturing,
and marketing of fine organic
compounds and intermediates
for the chemical and

pharmaceutical industries.

Offers 3,4,5-trimethylheptane
and explicitly states that
"Custom synthesis and bulk

gquantities [are] available".

SynQuest Laboratories, Inc.

A provider of fluorinated
organic and inorganic
chemicals, offering a wide
range of building blocks and

reagents.

Lists 3,4,5-trimethylheptane in
their catalog and offers
services to "accelerate your
research from concept to pilot-
scale production”, indicating

scale-up capabilities.

American Custom Chemicals

Corporation

A life sciences company that
manufactures and supplies
active pharmaceutical
ingredients, intermediates, and
other chemicals for research

and development.

Lists 3,4,5-trimethylheptane
and has a broad catalog of
chemicals, suggesting a
capacity for producing a range

of compounds.

Quantitative Data

A summary of the key physical and chemical properties of 3,4,5-trimethylheptane is provided

below. This data has been aggregated from various chemical databases and supplier

information.

Table 1: Physical and Chemical Properties of 3,4,5-Trimethylheptane
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Property Value Source
CAS Number 20278-89-1 [2][3]
Molecular Formula CioH22 [2][3]
Molecular Weight 142.28 g/mol [2]
Appearance Colorless liquid [3]
Boiling Point 162.2 °C at 760 mmHg [2]
Melting Point -53.99 °C [2]
Density 0.73 g/cm?3 [2]
Refractive Index 1.4206 [2]
Flash Point 441 °C [2]
Vapor Pressure 2.86 mmHg at 25°C [2]

Table 2: Supplier Specifications for 3,4,5-Trimethylheptane

Supplier Purity Available Quantities

] ] N Gram to multi-gram scale, with
SynQuest Laboratories Typically 297% (lot specific) S N
inquiries for bulk quantities.

) ) Gram scale listed, with
American Custom Chemicals

95.00% potential for larger quantities
Corp. o
upon inquiry.[2]
Finetech Industry Limited Inquire for specifications Lab scale to bulk quantities.

Experimental Protocols: Synthesis of 3,4,5-
Trimethylheptane

While a detailed, peer-reviewed synthesis protocol for 3,4,5-trimethylheptane is not readily
available in the public domain, a plausible synthetic route can be constructed based on
information from chemical suppliers and general organic chemistry principles. The following is a
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hypothetical, yet detailed, experimental protocol based on a suggested pathway involving a
Grignard reaction followed by dehydration and hydrogenation.

4.1. Overall Synthetic Scheme

The proposed synthesis is a multi-step process starting from 3,4-dimethyl-4-chlorohexane-2-

one.

Step 1: Grignard Reaction

G,4-dimethyl—4—ch|orohexane—2—on9 (Ethylmagnesium bromide)

1. Redction 2. Quench

Gntermediate Alcohol

Heat with Acid Catalyst

Step 2: Devehydration

Gntermediate Alkene Mixture)

H2, Pt/C

Step 3: Hy(virogenation

( )

Click to download full resolution via product page

Proposed synthetic pathway for 3,4,5-trimethylheptane.

4.2. Step 1. Grignard Reaction of 3,4-dimethyl-4-chlorohexane-2-one with Ethylmagnesium
Bromide
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This step involves the nucleophilic addition of an ethyl group to the ketone functionality of the
starting material.

o Materials:

o

3,4-dimethyl-4-chlorohexane-2-one

[¢]

Ethylmagnesium bromide (solution in diethyl ether or THF)

[¢]

Anhydrous diethyl ether or THF

[e]

Saturated aqueous ammonium chloride solution

o

Anhydrous magnesium sulfate
e Procedure:

o In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a
condenser, and a nitrogen inlet, place a solution of 3,4-dimethyl-4-chlorohexane-2-one in
anhydrous diethyl ether.

o Cool the flask in an ice bath.

o Slowly add the ethylmagnesium bromide solution from the dropping funnel to the stirred
solution of the chloroketone.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2 hours.

o Cool the reaction mixture again in an ice bath and slowly quench the reaction by the
dropwise addition of saturated aqueous ammonium chloride solution.

o Separate the organic layer, and extract the aqueous layer with diethyl ether.

o Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and
concentrate under reduced pressure to obtain the crude intermediate alcohol.

4.3. Step 2: Dehydration of the Intermediate Alcohol
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The crude alcohol from the previous step is heated in the presence of a catalyst to form a
mixture of trimethylheptene isomers.

e Materials:

o Crude intermediate alcohol

o Chromium oxide-aluminum oxide catalyst (or a strong acid catalyst like sulfuric acid)
e Procedure:

o The crude intermediate alcohol is passed over a heated bed of chromium oxide-aluminum
oxide catalyst at approximately 250 °C.

o Alternatively, the crude alcohol can be heated in the presence of a catalytic amount of a
strong acid (e.g., sulfuric acid) with distillation of the resulting alkene mixture.

o The collected distillate, containing a mixture of trimethylheptene isomers, is washed with
water and a dilute sodium bicarbonate solution, then dried.

4.4. Step 3: Hydrogenation of the Trimethylheptene Mixture
The mixture of alkenes is reduced to the final saturated alkane.[1][4]
e Materials:
o Trimethylheptene mixture
o Platinum on carbon (Pt/C) catalyst (or Platinum(IV) oxide, PtO2)
o Ethanol or ethyl acetate (solvent)
o Hydrogen gas
e Procedure:

o Dissolve the trimethylheptene mixture in a suitable solvent such as ethanol in a
hydrogenation vessel.
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o Add a catalytic amount of Pt/C to the solution.
o Pressurize the vessel with hydrogen gas (typically 1-4 atm).

o Stir the reaction mixture vigorously at elevated temperature (e.g., 170 °C, as suggested by
one source) until hydrogen uptake ceases.[2]

o Cool the reaction mixture, carefully vent the excess hydrogen, and filter the mixture
through a pad of Celite to remove the catalyst.

o Remove the solvent under reduced pressure. The resulting crude product can be purified
by fractional distillation to yield 3,4,5-trimethylheptane.

Visualizations

5.1. Experimental Workflow

The following diagram illustrates the key stages of the proposed synthesis and purification
process.

Synthesis Purification

Starting Materials Grignard ReacllonHDehydraﬂon)—»(Hydlogenallcn Crude Product —l{ca(alysl Fl\lrauon)—b(Fracﬂcna\ DISlHIalIOn)—>
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Experimental workflow for the synthesis of 3,4,5-trimethylheptane.

5.2. Logical Relationship of Synthesis Steps

This diagram shows the logical progression and dependencies of the reaction stages.
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Logical flow of the synthesis of 3,4,5-trimethylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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